4-(3-Pyrazol-1-ylpropylsulfamoyl)thiophene-2-carboxylic acid

• IUPAC Name: 4-(3-pyrazol-1-ylpropylsulfamoyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C11H13N3O4S2/c15-11(16)10-7-9(8-19-10)20(17,18)13-4-2-6-14-5-1-3-12-14/h1,3,5,7-8,13H,2,4,6H2,(H,15,16)
• InChI Key: AOEOTOXYBWUCSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)CCCNS(=O)(=O)C2=CSC(=C2)C(=O)O
• Molecular Formula: C11H13N3O4S2
• Molecular Weight: 315.4 g/mol

Description

4-(3-Pyrazol-1-ylpropylsulfamoyl)thiophene-2-carboxylic acid, commonly known as PPTC, is a small molecule drug that has been extensively studied for its potential therapeutic applications. PPTC belongs to the class of sulfonamide compounds and has been shown to possess a range of biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic effects.

Mechanism of Action

The mechanism of action of PPTC is not fully understood, but it is believed to act through multiple pathways. PPTC has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a key role in the degradation of extracellular matrix proteins. By inhibiting MMP activity, PPTC prevents the invasion and metastasis of cancer cells. PPTC has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of cell growth, differentiation, and apoptosis. Inhibition of PKC activity by PPTC leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
PPTC has a range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-angiogenic effects. PPTC has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, which are involved in the pathogenesis of many inflammatory diseases. PPTC has also been shown to inhibit the proliferation of cancer cells and induce apoptosis, making it a potential therapeutic agent for the treatment of cancer. In addition, PPTC has been found to exhibit anti-angiogenic effects by inhibiting the formation of new blood vessels, which is essential for the growth and metastasis of tumors.

Advantages and Limitations for Lab Experiments

PPTC has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized in large quantities. PPTC has also been extensively studied for its potential therapeutic applications, making it a well-characterized compound. However, there are also limitations associated with the use of PPTC in lab experiments. PPTC has been shown to exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments. In addition, the mechanism of action of PPTC is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of PPTC. One area of research is the development of PPTC analogs with improved pharmacological properties, such as increased potency and reduced toxicity. Another area of research is the investigation of the mechanism of action of PPTC, which could lead to the development of new therapeutic strategies for the treatment of cancer and other diseases. Finally, the potential use of PPTC in combination with other drugs for the treatment of cancer is an area of research that warrants further investigation.

Synthesis Methods

PPTC can be synthesized by the reaction of 3-aminopropylpyrazole with thiophene-2-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting compound is then treated with sulfamide to obtain the final product. The synthesis of PPTC has been optimized to yield high purity and high yield, making it suitable for large-scale production.

Scientific Research Applications

PPTC has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. PPTC has also been shown to possess anti-tumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. In addition, PPTC has been found to exhibit anti-angiogenic effects by inhibiting the formation of new blood vessels, which is essential for the growth and metastasis of tumors.